6-(2,6-Dichlorobenzyl)-2-(3,4-dichlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(3,4-dichlorophenyl)-6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H15Cl4N3/c1-11-14(9-15-16(22)4-3-5-17(15)23)12(2)28-21(26-11)10-20(27-28)13-6-7-18(24)19(25)8-13/h3-8,10H,9H2,1-2H3
• InChI Key: JEICWGNEVDNXAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=CC(=NN12)C3=CC(=C(C=C3)Cl)Cl)C)CC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C21H15Cl4N3
• Molecular Weight: 451.2 g/mol

Description

6-(2,6-Dichlorobenzyl)-2-(3,4-dichlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H15Cl4N3 and its molecular weight is 451.17. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The pyrazolo[1,5-a]pyrimidine derivatives, including compounds similar to 6-(2,6-Dichlorobenzyl)-2-(3,4-dichlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine, have been synthesized and characterized due to their biological activities. For instance, Xu Li-feng (2011) reported the synthesis of three new 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives, highlighting their potential in medicinal chemistry (Xu Li-feng, 2011).

Anticancer and Anti-inflammatory Properties

A study by Rahmouni et al. (2016) on novel pyrazolopyrimidines derivatives showed potential anticancer and anti-5-lipoxygenase activities, suggesting a role in developing therapies against cancer and inflammation (Rahmouni et al., 2016).

Structural Analysis and Reactivity

Aggarwal et al. (2009) focused on the synthesis and structural characterization of pyrazol-1′-ylpyrazolo[1,5-a]pyrimidines, contributing to understanding the chemical reactivity and properties of these compounds (Aggarwal et al., 2009).

Pharmaceutical Applications

The unique structure of pyrazolo[1,5-a]pyrimidine derivatives has led to their exploration in pharmaceutical applications. For example, Bruni et al. (1994) synthesized a series of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines as potential benzodiazepine receptor ligands, indicating the therapeutic relevance of these compounds (Bruni et al., 1994).

Potential in Drug Discovery

The versatility of pyrazolo[1,5-a]pyrimidines in synthesizing various biologically active compounds makes them valuable in drug discovery. Ajani et al. (2019) highlighted the synthesis of pyrazole-based pyrimidine scaffolds with potential applications in AIDS chemotherapy, further emphasizing the significance of these compounds in developing new therapeutic agents (Ajani et al., 2019).